Cas no 1261905-10-5 (2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261905-10-5
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD18316750
• CID: 2762520
• PubChem ID: 53222531
• Update Time: 2025-04-21

2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261905-10-5
• 2-Chloro-5-(4'-methylphenyl)nicotinic acid
• MFCD18316750
• DTXSID50686934
• 2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid

• MDL： MFCD18316750
• Inchi： 1S/C13H10ClNO2/c1-8-2-4-9(5-3-8)10-6-11(13(16)17)12(14)15-7-10/h2-7H,1H3,(H,16,17)
• InChI Key： OAPFPARIOVKRGL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 247.0400063Da
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines